Cas no 1259958-73-0 (2-amino-3-(3,5-difluoro-2-methoxyphenyl)propanoic acid)

• Product Name: 2-amino-3-(3,5-difluoro-2-methoxyphenyl)propanoic acid
• CAS No: 1259958-73-0
• MF: C₁₀H₁₁F₂NO₃
• MW: 231.196049928665
• CID: 5894962
• PubChem ID: 84043271
• Update Time: 2025-05-22

2-amino-3-(3,5-difluoro-2-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3,5-difluoro-2-methoxyphenyl)propanoic acid
• EN300-1849763
• 1259958-73-0

• Inchi： 1S/C10H11F2NO3/c1-16-9-5(3-8(13)10(14)15)2-6(11)4-7(9)12/h2,4,8H,3,13H2,1H3,(H,14,15)
• InChI Key： PEJKXLHKCLNQDE-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1OC)CC(C(=O)O)N)F

Computed Properties

• Exact Mass: 231.07069954g/mol
• Monoisotopic Mass: 231.07069954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-amino-3-(3,5-difluoro-2-methoxyphenyl)propanoic acid

2-Amino-3-(3,5-Difluoro-2-Methoxyphenyl)Propanoic Acid: A Comprehensive Overview

The compound with CAS No. 1259958-73-0, commonly referred to as 2-amino-3-(3,5-difluoro-2-methoxyphenyl)propanoic acid, is a structurally complex organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and material science. This compound is characterized by its unique combination of functional groups, including an amino group, a methoxy group, and two fluorine atoms, which contribute to its diverse chemical properties and potential applications.

2-Amino-3-(3,5-difluoro-2-methoxyphenyl)propanoic acid is synthesized through a series of carefully designed organic reactions. The synthesis typically involves the coupling of an aromatic ring with the amino and methoxy substituents, followed by the introduction of the propanoic acid moiety. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

One of the most promising applications of 2-amino-3-(3,5-difluoro-2-methoxyphenyl)propanoic acid lies in its potential as a precursor for drug development. The molecule's structure suggests it could serve as a building block for creating bioactive compounds with therapeutic properties. For instance, researchers have explored its use in designing inhibitors for specific enzymes involved in metabolic disorders and neurodegenerative diseases. The presence of fluorine atoms in the aromatic ring enhances the molecule's lipophilicity, which is a desirable trait for drug candidates aiming to cross biological membranes effectively.

In addition to its pharmaceutical applications, 2-amino-3-(3,5-difluoro-2-methoxyphenyl)propanoic acid has shown potential in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination polymers and metal-organic frameworks (MOFs). These materials are highly sought after for their applications in gas storage, catalysis, and sensing technologies. Recent studies have demonstrated that incorporating this compound into MOFs can significantly enhance their mechanical stability and gas adsorption capacities.

The chemical stability of 2-amino-3-(3,5-difluoro-2-methoxyphenyl)propanoic acid under various environmental conditions is another area of active research. Understanding its degradation pathways is crucial for assessing its environmental impact and ensuring sustainable practices in its production and use. Preliminary findings indicate that the compound exhibits moderate stability under physiological conditions but may degrade under harsher acidic or oxidative environments.

From an analytical standpoint, the characterization of 2-amino-3-(3,5-difluoro-2-methoxyphenyl)propanoic acid has been achieved using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods have provided detailed insights into its molecular structure and conformational preferences. Recent advancements in computational chemistry have also enabled researchers to model the electronic properties and reactivity of this compound with high accuracy.

In conclusion, 2-amino-3-(3,5-difluoro-2-methoxyphenyl)propanoic acid (CAS No. 1259958-73-0) represents a versatile molecule with significant potential across multiple disciplines. Its unique chemical properties make it a valuable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly important role in advancing modern science and technology.